7H-Pyrrolo[2,3-d]pyrimidin-2-amine
Overview
Description
7H-Pyrrolo[2,3-d]pyrimidin-2-amine is a compound that has been studied for its potential in various biological applications . It has been used in the development of a series of derivatives as potential p21-activated kinase 4 (PAK4) inhibitors . PAK4 is a crucial effector of various signal pathways and plays an important role in driving tumor progression .
Synthesis Analysis
The synthesis of 7H-Pyrrolo[2,3-d]pyrimidin-2-amine involves a series of reactions. For instance, a series of compounds bearing the 7H-pyrrolo[2,3-d]pyrimidin-4-amine scaffold were developed that potently inhibited Btk in vitro . The structure-activity relationships (SAR) and drug-like profiles led to the discovery of the optimal compound B16 .Molecular Structure Analysis
The molecular structure of 7H-Pyrrolo[2,3-d]pyrimidin-2-amine is characterized by a pyrrolo[2,3-d]pyrimidine scaffold . The docking study supported that compound 5n binds to PAK4 through various hydrogen bonding interactions and hydrophobic interactions .Chemical Reactions Analysis
The chemical reactions involving 7H-Pyrrolo[2,3-d]pyrimidin-2-amine are complex and involve several steps. For example, a series of compounds bearing the 7H-pyrrolo[2,3-d]pyrimidin-4-amine scaffold were developed that potently inhibited Btk in vitro . The structure-activity relationships (SAR) and drug-like profiles led to the discovery of the optimal compound B16 .Physical And Chemical Properties Analysis
The physical and chemical properties of 7H-Pyrrolo[2,3-d]pyrimidin-2-amine include a molecular weight of 119.12 g/mol, a XLogP3-AA of 0.7, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 2 . It has a rotatable bond count of 0, an exact mass of 119.048347172 g/mol, and a monoisotopic mass of 119.048347172 g/mol .Scientific Research Applications
Synthesis Techniques : Jørgensen, Girgis, and Pedersen (1985) describe a method for preparing substituted 7H-pyrrolo[2,3-d]pyrimidin-4-amines, highlighting its application in organic synthesis and potential in pesticide development (Jørgensen, Girgis, & Pedersen, 1985).
Pharmaceutical Applications : Zhu et al. (2020) identified a series of N-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine derivatives as inhibitors for NF-κB inducing kinase (NIK), demonstrating their potential in treating psoriasis (Zhu et al., 2020).
Biological Activity and Crystal Structures : Asaftei, Reichelt, Reuter, and Rosemeyer (2009) synthesized and analyzed the crystal structures of 7H-pyrrolo[2,3-d]pyrimidine derivatives, providing insights into their molecular configurations and potential biological activities (Asaftei et al., 2009).
Nucleic Acid Research : Ranasinghe, Rusling, Powers, Fox, and Brown (2005) synthesized nucleoside analogues based on 3H-pyrrolo[2,3-d]pyrimidin-2(7H)-one and found them effective in binding DNA triple helices, indicating potential applications in genetic research (Ranasinghe et al., 2005).
Antitumor Evaluation : Ramasamy, Imamura, Hanna, Finch, Avery, Robins, and Revankar (1990) evaluated 7-deazapurine (pyrrolo[2,3-d]pyrimidine) derivatives for their antileukemic activity in mice, contributing to the understanding of their potential in cancer treatment (Ramasamy et al., 1990).
properties
IUPAC Name |
7H-pyrrolo[2,3-d]pyrimidin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4/c7-6-9-3-4-1-2-8-5(4)10-6/h1-3H,(H3,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVVMIGRXQRPSIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=NC(=NC=C21)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70663909 | |
Record name | 7H-Pyrrolo[2,3-d]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70663909 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7H-Pyrrolo[2,3-d]pyrimidin-2-amine | |
CAS RN |
93366-88-2 | |
Record name | 7H-Pyrrolo[2,3-d]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70663909 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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